N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide

• IUPAC Name: N-benzyl-1-(4-methylsulfanylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H24N2O3S2/c1-26-18-7-9-19(10-8-18)27(24,25)22-13-11-17(12-14-22)20(23)21-15-16-5-3-2-4-6-16/h2-10,17H,11-15H2,1H3,(H,21,23)
• InChI Key: XMWSPUXVCCIOOZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H24N2O3S2
• Molecular Weight: 404.6 g/mol

Description

N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide, also known as BMS-986177, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMS-986177 is a potent and selective inhibitor of the enzyme acetyl-CoA carboxylase (ACC), which plays a crucial role in fatty acid synthesis. In

Mechanism of Action

N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide selectively inhibits the biotin carboxylase (BC) domain of ACC, which is responsible for the carboxylation of acetyl-CoA to form malonyl-CoA. Malonyl-CoA is a critical intermediate in the synthesis of fatty acids. The inhibition of ACC by N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide results in the reduction of malonyl-CoA levels, which leads to the inhibition of fatty acid synthesis.
Biochemical and Physiological Effects
N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide has been shown to reduce body weight and improve metabolic parameters in preclinical studies. The inhibition of ACC by N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide results in the reduction of fatty acid synthesis, which leads to the reduction of adipose tissue mass. Additionally, N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide has been shown to improve insulin sensitivity and reduce glucose levels in preclinical studies, making it a potential candidate for the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide is a potent and selective inhibitor of ACC, making it an excellent tool for studying the role of ACC in various diseases. However, N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide has a short half-life and is rapidly metabolized in vivo, which can limit its use in animal studies. Additionally, the high cost of N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide can be a limiting factor for some research groups.

Future Directions

There are several future directions for the research of N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide. One potential direction is the investigation of the efficacy of N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide in combination with other drugs for the treatment of cancer and type 2 diabetes. Additionally, the development of more stable and cost-effective analogs of N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide can enhance its potential therapeutic applications. Finally, the investigation of the role of ACC in other diseases, such as cardiovascular disease and neurodegenerative diseases, can provide new insights into the pathogenesis of these diseases.
Conclusion
In conclusion, N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide is a potent and selective inhibitor of ACC, which has potential therapeutic applications in various diseases. The synthesis of N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide involves a multi-step process that results in the formation of the final compound. N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. The investigation of N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide can provide new insights into the pathogenesis of various diseases and can lead to the development of new therapeutic strategies.

Scientific Research Applications

N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including obesity, diabetes, and cancer. The inhibition of ACC by N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide results in the reduction of fatty acid synthesis, which is essential for the growth and proliferation of cancer cells. Additionally, N-benzyl-1-{[4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide has been shown to improve insulin sensitivity and reduce glucose levels in preclinical studies, making it a potential candidate for the treatment of type 2 diabetes.